Cas no 2171207-89-7 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid
• CAS No: 2171207-89-7
• MF: C₂₄H₂₈N₂O₅S
• MW: 456.554525375366
• CID: 6405030
• PubChem ID: 165551958
• Update Time: 2025-10-27

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid
• 2171207-89-7
• EN300-1488317
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid

• Inchi： 1S/C24H28N2O5S/c1-32-14-12-21(23(28)29)26-22(27)11-6-13-25-24(30)31-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20-21H,6,11-15H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t21-/m1/s1
• InChI Key： UMENHPJQRQXCTF-OAQYLSRUSA-N
• SMILES： S(C)CC[C@H](C(=O)O)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 456.17189317g/mol
• Monoisotopic Mass: 456.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 130Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid

Introduction to (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic Acid (CAS No: 2171207-89-7)

The compound (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid (CAS No: 2171207-89-7) is a complex organic molecule with significant potential in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a methylsulfanyl substituent. The presence of these functional groups makes it a versatile compound with diverse applications.

Recent advancements in chemical synthesis have enabled the precise construction of such complex molecules, allowing researchers to explore their properties and potential uses. The Fmoc group, in particular, has gained attention due to its role as a protecting group in peptide synthesis. This group is known for its stability under basic conditions and ease of removal under acidic conditions, making it highly valuable in the synthesis of bioactive molecules.

The methylsulfanyl substituent in this compound adds another layer of complexity to its structure. Sulfur-containing compounds are often associated with unique electronic properties and biological activities. Recent studies have highlighted the importance of sulfur-containing molecules in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of this group in the compound suggests that it may exhibit similar bioactive properties.

The stereochemistry of the compound is also worth noting. The (2R) configuration indicates that the molecule has a specific spatial arrangement, which can significantly influence its physical and chemical properties. Stereoisomerism is a critical factor in drug design, as it can affect the molecule's interaction with biological targets and its overall efficacy.

From an application standpoint, this compound could serve as a valuable intermediate in the synthesis of more complex molecules. Its structure suggests potential use in peptide synthesis, where the Fmoc group can be employed to protect amino groups during the assembly of peptides. Additionally, the methylsulfanyl group could be utilized to introduce sulfur-containing functionalities into larger molecular frameworks.

Recent research has also explored the use of similar compounds in materials science applications. For instance, sulfur-containing polymers have been investigated for their potential use in energy storage devices and advanced coatings. The combination of functional groups in this compound could make it a candidate for such applications, particularly if further studies reveal favorable mechanical or electronic properties.

In terms of synthesis, the construction of this compound likely involves a multi-step process that incorporates various organic reactions. The Fmoc group is typically introduced via nucleophilic acyl substitution reactions, while the methylsulfanyl group can be added through thiolation or substitution reactions. The stereochemistry at the second carbon would require careful control during the synthesis process to ensure the desired configuration is achieved.

The characterization of this compound would involve advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques would allow researchers to confirm the structure and purity of the compound, ensuring that it meets the required specifications for further studies or applications.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid (CAS No: 2171207-89-7) is a promising compound with diverse potential applications across multiple disciplines. Its unique structure, incorporating an Fmoc group and a methylsulfanyl substituent, positions it as a valuable intermediate or active ingredient in various chemical processes. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.